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Compound of Interest

Compound Name:
2-Cyano-5-hydroxy-N,N-

dimethylbenzamide

Cat. No.: B14833058

Get Quote

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development

Professionals Molecule: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6)

Executive Summary & Strategic Rationale
2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a highly functionalized aromatic building

block frequently utilized in the development of active pharmaceutical ingredients (APIs),

particularly in the synthesis of Hypoxia-Inducible Factor (HIF) prolyl hydroxylase inhibitors. The

molecule presents a unique synthetic challenge due to the presence of three orthogonal

functional groups: a cyano group, a phenolic hydroxyl, and a tertiary amide.

To ensure high yields, scalability, and functional group compatibility, this application note details

a robust three-step linear synthesis starting from the commercially available 2-bromo-5-

methoxybenzoic acid. The strategic sequence—amidation, palladium-catalyzed cyanation, and

chemoselective demethylation—is specifically designed to prevent premature degradation of

the sensitive cyano and amide moieties.
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Understanding the "why" behind reagent selection is critical for process optimization and

troubleshooting:

Step 1: Amidation via HATU. The ortho-bromo substituent on the benzoic acid introduces

significant steric hindrance, which often leads to sluggish kinetics and low yields when using

standard carbodiimides (e.g., EDC/HOBt). HATU is selected because it rapidly forms a highly

reactive OAt-active ester intermediate. The pyridine nitrogen within the HOAt moiety

provides anchimeric assistance, drastically accelerating the nucleophilic attack by the bulky

dimethylamine [1].

Step 2: Palladium-Catalyzed Cyanation. Classical cyanation methods (like the Sandmeyer

reaction or Rosenmund-von Braun reaction using CuCN) require harsh conditions (>150 °C)

that can degrade tertiary amides. We employ a Pd(PPh3)4 catalyst with Zn(CN)2. Zinc

cyanide is highly effective because it acts as a slow-release cyanide source. This prevents

the palladium catalyst from being poisoned by a high concentration of free cyanide ions, a

common failure point when using NaCN or KCN [2].

Step 3: Chemoselective Demethylation. Boron tribromide (BBr3) is a potent Lewis acid used

to cleave the aryl methyl ether. The reaction is initiated at −78 °C to control the highly

exothermic formation of the oxonium ion intermediate. Because the ether oxygen is

significantly more Lewis basic than the nitrile nitrogen, BBr3 chemoselectively coordinates to

the methoxy group. Maintaining low temperatures prevents the Lewis acid from complexing

with and degrading the cyano or amide groups [3].
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Figure 1: Three-step synthesis workflow for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.
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Quantitative Data & Reaction Parameters
The following table summarizes the optimized stoichiometric ratios, reaction conditions, and

expected yields for the three-step protocol.

Step Reactant
Reagents &
Catalysts

Equivalents Temp / Time
Expected
Yield

1. Amidation

2-Bromo-5-

methoxybenz

oic acid

HN(CH3)2·H

Cl, HATU,

DIPEA

1.0 : 1.5 : 1.2

: 3.0
RT, 4 h 85–90%

2. Cyanation

2-Bromo-5-

methoxy-N,N-

dimethylbenz

amide

Zn(CN)2,

Pd(PPh3)4,

DMF

1.0 : 0.6 :

0.05
100 °C, 12 h 75–80%

3.

Demethylatio

n

2-Cyano-5-

methoxy-N,N-

dimethylbenz

amide

BBr3, DCM 1.0 : 3.0
-78 °C to RT,

6 h
80–85%

Detailed Experimental Protocols
Step 1: Synthesis of 2-Bromo-5-methoxy-N,N-
dimethylbenzamide
Self-Validating Check: The reaction progress can be monitored by TLC (Hexanes/EtOAc 1:1).

The disappearance of the highly polar carboxylic acid baseline spot confirms complete

activation and consumption.

Activation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 2-

bromo-5-methoxybenzoic acid (10.0 g, 43.3 mmol, 1.0 eq) in anhydrous DMF (100 mL). Add

DIPEA (22.6 mL, 130.0 mmol, 3.0 eq) followed by HATU (19.7 g, 51.9 mmol, 1.2 eq). Stir the

mixture at room temperature for 15 minutes to ensure complete formation of the OAt-ester.

Coupling: Add dimethylamine hydrochloride (5.3 g, 65.0 mmol, 1.5 eq) in one portion. Stir the

reaction mixture at room temperature for 4 hours.
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Workup: Quench the reaction by pouring it into ice-cold water (300 mL). Extract the aqueous

layer with Ethyl Acetate (3 × 150 mL). Wash the combined organic layers sequentially with

1M HCl (100 mL), saturated aqueous NaHCO3 (100 mL), and brine (100 mL).

Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under

reduced pressure to afford the product as a pale yellow oil, which solidifies upon standing.

Step 2: Synthesis of 2-Cyano-5-methoxy-N,N-
dimethylbenzamide
Self-Validating Check: The use of aqueous ammonia during workup is critical; it complexes with

the excess zinc ions to form water-soluble

, preventing zinc salt emulsions that trap the product.

Preparation: Dissolve 2-bromo-5-methoxy-N,N-dimethylbenzamide (10.0 g, 38.7 mmol, 1.0

eq) in anhydrous, degassed DMF (80 mL) in a Schlenk flask.

Catalyst Addition: Add Zinc cyanide (2.7 g, 23.2 mmol, 0.6 eq) and

Tetrakis(triphenylphosphine)palladium(0) (2.2 g, 1.9 mmol, 0.05 eq). Purge the flask with

argon for an additional 10 minutes.

Heating: Heat the reaction mixture to 100 °C and stir for 12 hours. Monitor via LC-MS for the

disappearance of the starting material mass (

).

Workup: Cool the mixture to room temperature. Carefully add 10% aqueous NH4OH (100

mL) and stir for 30 minutes. Extract with Ethyl Acetate (3 × 100 mL). Wash the organic layers

with water (3 × 100 mL) to remove DMF, followed by brine.

Isolation: Dry over Na2SO4, concentrate, and purify via flash column chromatography (Silica

gel, Hexanes/EtOAc gradient) to yield the cyano intermediate.

Step 3: Synthesis of 2-Cyano-5-hydroxy-N,N-
dimethylbenzamide
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Self-Validating Check: BBr3 reacts violently with water. The reaction must be strictly anhydrous.

A successful quench with methanol at 0 °C will safely destroy excess BBr3 by forming volatile

trimethyl borate, preventing hydrobromic acid spikes that could hydrolyze the cyano group.

Cooling: Dissolve 2-cyano-5-methoxy-N,N-dimethylbenzamide (5.0 g, 24.5 mmol, 1.0 eq) in

anhydrous Dichloromethane (DCM, 75 mL) under an argon atmosphere. Cool the solution to

−78 °C using a dry ice/acetone bath.

Cleavage: Add Boron tribromide (1.0 M in DCM, 73.5 mL, 73.5 mmol, 3.0 eq) dropwise over

30 minutes via a syringe pump to maintain the internal temperature.

Equilibration: Remove the cooling bath and allow the reaction to slowly warm to room

temperature. Stir for 6 hours.

Workup: Re-cool the flask to 0 °C. Carefully quench the reaction by the dropwise addition of

anhydrous Methanol (20 mL), followed by water (50 mL).

Isolation: Extract the mixture with DCM (3 × 75 mL). Wash the combined organics with brine,

dry over Na2SO4, and concentrate. Purify the crude residue by recrystallization from hot

ethanol/water to afford the pure 2-Cyano-5-hydroxy-N,N-dimethylbenzamide as a white

crystalline solid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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